2-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoroacetic acid

• IUPAC Name: 2,2-difluoro-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]acetic acid
• InChI: InChI=1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-6-4-5-8(7-15)12(13,14)9(16)17/h8H,4-7H2,1-3H3,(H,16,17)
• InChI Key: PTELYUWFCFTJIV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)C(C(=O)O)(F)F
• Molecular Formula: C12H19F2NO4
• Molecular Weight: 279.28 g/mol
• CAS No.: 1782406-03-4

Description

The compound “2-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoroacetic acid” is a chemical compound with the molecular formula C12H19F2NO4. It has a molecular weight of 279.28. The compound is typically stored at room temperature and is in powder form.

Synthesis Analysis

The synthesis of a similar compound, “2-(1-(tert-butoxycarbonyl)piperidin-3-yl)acetic acid”, has been reported. The synthesis process involves several steps including esterification, hydrogenizing amination, Dieckmann condensation, decarboxylation, Wittig reaction, and hydrogenation. The optimal reaction conditions for the Wittig reaction were found to be a molar ratio of 1-benzylpiperidin-3-one to ethyl-2-(diethoxyphosphoryl) acetate of 1:1.2, a reaction temperature of 0℃, and a reaction time of 8 hours.

Molecular Structure Analysis

The InChI code for the compound is 1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-6-4-5-8(7-15)12(13,14)9(16)17/h8H,4-7H2,1-3H3,(H,16,17). This code provides a unique representation of the compound’s molecular structure.

Physical and Chemical Properties Analysis

The compound is a powder at room temperature. Its InChI code is 1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-6-4-5-8(7-15)12(13,14)9(16)17/h8H,4-7H2,1-3H3,(H,16,17), which provides a unique representation of its molecular structure.

Scientific Research Applications

Synthesis and Derivative Applications

The compound 2-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-2,2-difluoroacetic acid, and its derivatives are versatile intermediates in the synthesis of complex organic molecules. This section covers various research applications focusing on synthesis pathways and the development of related compounds without discussing drug use, dosages, or side effects.

• Asymmetric Synthesis of Piperidinedicarboxylic Acid Derivatives : Enantiomerically pure derivatives of piperidinedicarboxylic acid, utilizing a tert-butoxycarbonyl protected piperidine precursor, have been synthesized. These derivatives are significant for the asymmetric synthesis of bioactive compounds, showcasing the compound's role in constructing chiral centers for pharmaceutical applications (Xue et al., 2002).

• N-Protection of Amines : The compound's structural motif is used in efficient methods for the N-tert-butoxycarbonylation of amines, highlighting its utility in protecting amino groups during complex synthesis processes. This work emphasizes the adaptability of tert-butoxycarbonyl protected intermediates in green chemistry applications (Karimian & Tajik, 2014).

• Synthesis of Fluorinated Retinoids : The precursor's fluorinated derivatives have been explored for synthesizing fluorinated retinoids, demonstrating the compound's flexibility in creating modified molecules with potential therapeutic value (Mead et al., 1985).

• Catalysis and Activation for Peptide Bond Formation : Innovative uses in peptide synthesis through Nπ-protecting groups for histidine demonstrate the compound's significant role in peptide bond formation, underlining its importance in synthesizing biologically active peptides (Okada et al., 1997).

• Development of Metal-Free Thiophiles : The combination with 1-benzenesulfinyl piperidine for the activation of thioglycosides showcases the compound's role in glycoside synthesis, representing its utility in carbohydrate chemistry and the synthesis of complex glycoconjugates (Crich & Smith, 2001).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.